Cas no 1806468-28-9 (2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid
• CAS No: 1806468-28-9
• MF: C₁₂H₁₀ClF₃O₅
• MW: 326.653013706207
• CID: 4939843
• Update Time: 2025-07-09

2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10ClF3O5/c13-4-3-9(17)7-2-1-6(21-12(14,15)16)5-8(7)10(18)11(19)20/h1-2,5,10,18H,3-4H2,(H,19,20)
• InChI Key： RWTJCQXHLIZEGN-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 326.0168856 g/mol
• Monoisotopic Mass: 326.0168856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8
• Molecular Weight: 326.65

Additional information on 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid (CAS No. 1806468-28-9)

The compound 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid (CAS No. 1806468-28-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloropropanoyl group and a trifluoromethoxy substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid is its role in addressing modern healthcare challenges. For instance, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, a feature highly sought after in the design of next-generation therapeutics. This aligns with current trends in precision medicine, where researchers are focusing on compounds that offer improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid is also being investigated for its utility in agrochemicals. The chloropropanoyl moiety is often associated with herbicidal and fungicidal activities, making this compound a candidate for sustainable crop protection solutions. With the global push toward environmentally friendly agriculture, such innovations are critical to meeting the demands of food security and climate resilience.

The synthesis and characterization of 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is essential for reproducible research outcomes. Laboratories worldwide are adopting these protocols to streamline the development of derivatives with enhanced properties.

Another area of exploration for CAS No. 1806468-28-9 is its potential in material science. The incorporation of trifluoromethoxy groups into polymers and coatings can impart desirable characteristics such as thermal stability and chemical resistance. This has implications for industries ranging from electronics to automotive, where durable and high-performance materials are in high demand.

As the scientific community continues to uncover the versatility of 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid, its commercial availability and scalability are becoming focal points. Suppliers are increasingly offering this compound in bulk quantities, catering to the needs of large-scale research and industrial applications. This accessibility is expected to accelerate innovation across multiple sectors.

In conclusion, 2-(3-Chloropropanoyl)-5-(trifluoromethoxy)mandelic acid (CAS No. 1806468-28-9) represents a promising avenue for scientific and industrial advancement. Its multifaceted applications, from pharmaceuticals to agrochemicals and materials science, underscore its importance in contemporary research. As studies progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.